Cas no 77572-83-9 (2-amino-6-hydroxyheptanedioic acid)

• Product Name: 2-amino-6-hydroxyheptanedioic acid
• CAS No: 77572-83-9
• MF: C₇H₁₃NO₅
• MW: 191.181822538376
• CID: 1787686
• PubChem ID: 192119
• Update Time: 2025-04-21

2-amino-6-hydroxyheptanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-hydroxyheptanedioic acid
• Heptanedioic acid, 2-amino-6-hydroxy-
• 6-amino-2-hydroxypimelic acid
• Hydroxyaminopimelic acid
• 77572-83-9
• DTXSID70998783
• SCHEMBL14802257

• Inchi： 1S/C7H13NO5/c8-4(6(10)11)2-1-3-5(9)7(12)13/h4-5,9H,1-3,8H2,(H,10,11)(H,12,13)
• InChI Key： SWHKKAYZRUACJX-UHFFFAOYSA-N
• SMILES： NC(C(=O)O)CCCC(C(=O)O)O

Computed Properties

• Exact Mass: 191.07937252g/mol
• Monoisotopic Mass: 191.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives